Cas no 1522073-10-4 (2-(1H-pyrrol-2-yl)ethanimidamide)

• Product Name: 2-(1H-pyrrol-2-yl)ethanimidamide
• CAS No: 1522073-10-4
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 5962570
• PubChem ID: 83676277
• Update Time: 2025-06-13

2-(1H-pyrrol-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 1522073-10-4
• EN300-1835271
• 2-(1H-pyrrol-2-yl)ethanimidamide

• Inchi： 1S/C6H9N3/c7-6(8)4-5-2-1-3-9-5/h1-3,9H,4H2,(H3,7,8)
• InChI Key： JYUJWMJRBMEHMZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C1CC(=N)N

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2-(1H-pyrrol-2-yl)ethanimidamide

Introduction to 2-(1H-pyrrol-2-yl)ethanimidamide (CAS No. 1522073-10-4)

2-(1H-pyrrol-2-yl)ethanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1522073-10-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structural motif of 1H-pyrrol-2-yl in its molecular framework suggests a high likelihood of interaction with biological targets, making it a promising candidate for further investigation.

The chemical structure of 2-(1H-pyrrol-2-yl)ethanimidamide consists of a pyrrole ring linked to an ethanimidamide moiety. The pyrrole ring is a five-membered aromatic heterocycle containing one nitrogen atom, which is typically involved in hydrogen bonding and coordination interactions. This feature is often exploited in the design of bioactive molecules to enhance binding affinity to biological targets. The ethanimidamide group, on the other hand, introduces a polar functionality that can modulate the solubility and metabolic stability of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrole derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of 2-(1H-pyrrol-2-yl)ethanimidamide make it an intriguing subject for further exploration in drug discovery programs.

One of the most compelling aspects of 2-(1H-pyrrol-2-yl)ethanimidamide is its potential as a scaffold for developing small-molecule inhibitors targeting specific biological pathways. For instance, studies have suggested that pyrrole derivatives can interact with enzymes and receptors involved in disease mechanisms. The nitrogen atom in the pyrrole ring can form hydrogen bonds with complementary groups in biological targets, while the ethanimidamide moiety can serve as a pharmacophore for further optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-(1H-pyrrol-2-yl)ethanimidamide with potential targets more accurately. These computational approaches have been instrumental in identifying key structural features that contribute to biological activity, allowing for rational drug design and optimization.

The synthesis of 2-(1H-pyrrol-2-yl)ethanimidamide presents an interesting challenge due to the need to introduce both the pyrrole ring and the ethanimidamide group in a single step or through sequential reactions. Modern synthetic methodologies have made significant strides in facilitating such transformations, enabling access to complex heterocyclic compounds like this one with high efficiency and yield.

In addition to its synthetic significance, 2-(1H-pyrrol-2-yl)ethanimidamide has been studied for its potential pharmacological effects. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease processes. However, further experimental validation is necessary to confirm these hypotheses and explore additional therapeutic applications.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. 2-(1H-pyrrol-2-yl)ethanimidamide is no exception, and ongoing research aims to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies are crucial for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

The role of 1H-pyrrol-2-yl derivatives in medicinal chemistry cannot be overstated. Their versatility and biological relevance have made them a cornerstone of drug discovery efforts over the past few decades. As research continues to uncover new applications for compounds like 2-(1H-pyrrol-2-yl)ethanimidamide, it is likely that this class of molecules will remain at the forefront of therapeutic innovation.

In conclusion, 2-(1H-pyrrol-2-yl)ethanimidamide (CAS No. 1522073-10-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions grows, compounds like this one will continue to play a crucial role in the development of new treatments for various diseases.